Cas no 412283-63-7 (hexahydro-1H-pyrrolizine-7a-carboxylic acid)

• Product Name: hexahydro-1H-pyrrolizine-7a-carboxylic acid
• CAS No: 412283-63-7
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• MDL: MFCD11045065
• CID: 326420
• PubChem ID: 10844621
• Update Time: 2025-04-19

hexahydro-1H-pyrrolizine-7a-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolizine-7a(5H)-carboxylicacid, tetrahydro-
• 1,2,3,5,6,7-hexahydropyrrolizine-8-carboxylic acid
• Tetrahedro-1H-pyrrolizine-7a(5H)-carboxylic acid
• TETRAHYDRO-1H-PYRROLIZINE-7A(5H)-CARBOXYLIC ACID
• 1H-Pyrrolizine-7a(5H)-carboxylicacid,tetrahydro-(9CI)
• AG-F-46629
• CTK1D5298
• hexahydro-1H-pyrrolizine-7α-carboxylic acid
• KB-81059
• hexahydro-1H-pyrrolizine-7a-carboxylic acid
• 412283-63-7
• SCHEMBL14061763
• AKOS006283185
• SB19912
• AS-50757
• EN300-121038
• DTXSID80445617
• P11027
• CHEMBL3099361
• hexahydro-1H-pyrrolizine-7a-carboxylicacid
• F8888-6143

• MDL： MFCD11045065
• Inchi： 1S/C8H13NO2/c10-7(11)8-3-1-5-9(8)6-2-4-8/h1-6H2,(H,10,11)
• InChI Key： UXHYWADURMRPON-UHFFFAOYSA-N
• SMILES： OC(C12CCCN1CCC2)=O

Computed Properties

• Exact Mass: 155.09500
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 274.2±23.0 °C at 760 mmHg
• Flash Point: 119.6±22.6 °C
• PSA: 40.54000
• LogP: 0.63730
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

hexahydro-1H-pyrrolizine-7a-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives